Cas no 1448045-19-9 (6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine)

6-(2,5-Dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine is a sulfonylated pyrrolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused pyrrolopyrimidine core modified with a 2,5-dimethylbenzenesulfonyl group, which may enhance binding affinity and selectivity in biological systems. This compound is of interest for its potential as a kinase inhibitor or modulator of enzymatic activity due to the sulfonamide moiety's ability to interact with target proteins. Its well-defined chemical properties and synthetic versatility make it a valuable intermediate for developing novel therapeutic agents. The compound is typically characterized by high purity and stability, ensuring reliability in research applications.

6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine structure

1448045-19-9 structure

Product name:6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

CAS No:1448045-19-9

MF:C₁₄H₁₅N₃O₂S

MW:289.352801561356

CID:6454254

6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
- 6-(2,5-dimethylphenyl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidine
- Inchi： 1S/C14H15N3O2S/c1-10-3-4-11(2)14(5-10)20(18,19)17-7-12-6-15-9-16-13(12)8-17/h3-6,9H,7-8H2,1-2H3
- InChI Key： BJZAOACBMKAJOV-UHFFFAOYSA-N
- SMILES： C1N=CC2CN(S(C3=CC(C)=CC=C3C)(=O)=O)CC=2N=1

6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F6435-2019-20μmol	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	20μmol	$118.5	2023-09-09
Life Chemicals	F6435-2019-15mg	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	15mg	$133.5	2023-09-09
Life Chemicals	F6435-2019-25mg	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	25mg	$163.5	2023-09-09
Life Chemicals	F6435-2019-20mg	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	20mg	$148.5	2023-09-09
Life Chemicals	F6435-2019-1mg	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	1mg	$81.0	2023-09-09
Life Chemicals	F6435-2019-40mg	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	40mg	$210.0	2023-09-09
Life Chemicals	F6435-2019-2mg	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	2mg	$88.5	2023-09-09
Life Chemicals	F6435-2019-5mg	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	5mg	$103.5	2023-09-09
Life Chemicals	F6435-2019-2μmol	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	2μmol	$85.5	2023-09-09
Life Chemicals	F6435-2019-10μmol	6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine	1448045-19-9	10μmol	$103.5	2023-09-09

6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Related Literature

1. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactions

Richard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
2. Ca-, Sr-, and Ba-Coordination polymers based on anthranilic acid via mechanochemistry†

Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
3. Calcium mediated formation of phosphorylcholine-based polyplexes for efficient knockdown of epidermal growth factor receptors (EGFR) in HeLa cells†

Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
4. Branched-chain amino acids, especially of leucine and valine, mediate the protein restricted response in a piglet model†

Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
5. C–H bond cyanation of arenes using N,N-dimethylformamide and NH4HCO3 as a CN source over a hydroxyapatite supported copper catalyst†

Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

Research Brief on 6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448045-19-9)

The compound 6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS: 1448045-19-9) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. Recent studies have focused on its structural optimization and biological evaluation as a potential therapeutic agent for various diseases, including cancer and inflammatory disorders.

Structural analysis reveals that this pyrrolopyrimidine derivative features a unique sulfonyl group at the 6-position, which contributes to its enhanced binding affinity and selectivity toward specific kinase targets. The 2,5-dimethylbenzenesulfonyl moiety appears to play a crucial role in modulating the compound's pharmacokinetic properties, including improved metabolic stability and membrane permeability.

In recent preclinical studies, this compound demonstrated potent inhibitory activity against several clinically relevant kinases, with IC50 values in the low nanomolar range. Particularly noteworthy is its selective inhibition of JAK family kinases, suggesting potential applications in autoimmune diseases and hematological malignancies. The compound showed favorable in vitro ADME properties and demonstrated good oral bioavailability in rodent models.

Mechanistic studies have elucidated that 6-(2,5-dimethylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine exerts its biological effects through allosteric modulation of kinase activity, distinguishing it from conventional ATP-competitive inhibitors. This unique mechanism of action may contribute to reduced off-target effects and improved therapeutic windows in clinical applications.

Current research efforts are focused on further optimizing the lead compound through structure-activity relationship (SAR) studies, with particular attention to improving selectivity profiles and reducing potential toxicity. Several analogs have been synthesized and are undergoing comprehensive biological evaluation in various disease models.

The development of this compound represents an important advancement in the field of kinase inhibitor discovery, offering new opportunities for targeted therapy in oncology and immunology. Future research directions include detailed pharmacokinetic/pharmacodynamic studies and potential combination therapy strategies with existing treatment modalities.